Cas no 127958-18-3 (4-Isopropyl-2-methylpyrimidine)

• Product Name: 4-Isopropyl-2-methylpyrimidine
• CAS No: 127958-18-3
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 103058
• PubChem ID: 14639242
• Update Time: 2025-04-18

4-Isopropyl-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,2-methyl-4-(1-methylethyl)-
• 4-Isopropyl-2-methylpyrimidine
• Pyrimidine, 2-methyl-4-(1-methylethyl)- (9CI)
• CFA95818
• SCHEMBL807734
• SB56108
• 127958-18-3
• O11252
• CS-0045824
• 2-methyl-4-propan-2-ylpyrimidine

• Inchi： 1S/C8H12N2/c1-6(2)8-4-5-9-7(3)10-8/h4-6H,1-3H3
• InChI Key： GOQQMTINTWFIQA-UHFFFAOYSA-N
• SMILES： N1C(C)=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 136.10016
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives